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Compound of Interest

Compound Name: Z-D-Gln-OH

Cat. No.: B554521 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Z-D-Gln-OH, including detailed operational and disposal plans to foster a secure

research environment. By offering procedural, step-by-step guidance, this document aims to be

a preferred resource, building deep trust and providing value beyond the product itself.

Personal Protective Equipment (PPE) for Handling
Z-D-Gln-OH
While Z-D-Gln-OH is not classified as a highly hazardous substance, adherence to proper

personal protective equipment protocols is crucial to minimize exposure and ensure personal

safety. The primary hazards associated with Z-D-Gln-OH are potential irritation to the skin,

eyes, and respiratory tract upon direct contact or inhalation of dust particles.

The following table summarizes the recommended PPE for handling Z-D-Gln-OH in a

laboratory setting.
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Body Part
Personal Protective
Equipment

Specifications and Usage
Notes

Hands Nitrile or Latex Gloves

Inspect gloves for tears or

punctures before use. Change

gloves immediately if

contaminated, torn, or after

extended use.

Eyes
Safety Glasses with Side

Shields or Safety Goggles

Eye protection should be worn

at all times in the laboratory.

Safety goggles are

recommended when there is a

higher risk of splashing or dust

generation.

Body Laboratory Coat

A standard, long-sleeved lab

coat should be worn to protect

skin and clothing from potential

contamination.

Respiratory
Dust Mask (e.g., N95) or work

in a Ventilated Enclosure

Recommended when handling

the powdered form of Z-D-Gln-

OH to prevent inhalation of

dust particles. For frequent or

large-scale handling, a fume

hood or other ventilated

enclosure is preferred.

Operational Plan: From Receipt to Use
A systematic approach to handling Z-D-Gln-OH from the moment it arrives in the laboratory to

its use in experiments is critical for safety and efficiency.

Receiving and Inspection
Inspect Packaging: Upon receipt, carefully inspect the packaging for any signs of damage or

leakage.
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Verify Identity: Confirm that the product received is indeed Z-D-Gln-OH by checking the label

and CAS number (13139-52-1).

Don Appropriate PPE: At a minimum, wear gloves and a lab coat when handling the

incoming package.

Storage
Container Integrity: Ensure the container is tightly sealed to prevent contamination and

exposure to air and moisture.

Storage Location: Store in a cool, dry, and well-ventilated area. Avoid direct sunlight.

Chemical Incompatibilities: Store away from strong oxidizing agents.

Labeling: The container should be clearly labeled with the chemical name, date received,

and any relevant hazard warnings.

Handling and Use
Designated Area: Whenever possible, handle powdered Z-D-Gln-OH in a designated area,

such as a chemical fume hood or a glove box, to minimize the potential for dust inhalation.

Weighing: If a fume hood is not available for weighing, use a balance with a draft shield.

Handle the powder carefully to avoid creating airborne dust.

Utensils: Use clean, dedicated spatulas or scoops for transferring the powder.

Avoid Contact: Minimize direct contact with the skin and eyes by consistently wearing the

recommended PPE.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn.

Disposal Plan: Managing Z-D-Gln-OH Waste
Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental

responsibility. The following plan provides guidance for the disposal of Z-D-Gln-OH and
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associated materials.

Important Note: The information provided here is for guidance only. All waste disposal must be

carried out in strict accordance with local, state, and federal regulations. It is imperative to

consult with your institution's Environmental Health and Safety (EHS) department for a

definitive waste classification and disposal protocol.

Waste Characterization
Based on available safety data, Z-D-Gln-OH is not expected to be classified as a hazardous

waste under EPA regulations. However, this should be confirmed with your institution's EHS

office.

Factors that could alter the waste classification include mixing Z-D-Gln-OH with other

hazardous chemicals.

Solid Waste Disposal (Unused or Expired Z-D-Gln-OH)
Non-Hazardous Disposal: If confirmed as non-hazardous by your EHS department, small

quantities of solid Z-D-Gln-OH can likely be disposed of in the regular laboratory trash.

Packaging: Ensure the chemical is in a sealed, labeled container before placing it in the

trash to prevent accidental exposure to custodial staff.

Liquid Waste Disposal (Solutions containing Z-D-Gln-
OH)

Aqueous Solutions: If the solution is dilute and only contains Z-D-Gln-OH in a non-

hazardous solvent (like water or buffer), and if permitted by your institution's EHS and local

regulations, it may be possible to dispose of it down the drain with copious amounts of water.

Solutions with Hazardous Components: If Z-D-Gln-OH is dissolved in a hazardous solvent or

is part of a reaction mixture containing other hazardous materials, it must be disposed of as

hazardous chemical waste.

Hazardous Waste Collection: Collect the waste in a designated, properly labeled, and sealed

waste container. Follow your institution's procedures for hazardous waste pickup.
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Contaminated Labware Disposal
Disposable Items: Gloves, weigh boats, and other disposable items contaminated with Z-D-
Gln-OH can typically be disposed of in the regular laboratory trash, provided the chemical is

not mixed with any hazardous substances.

Non-Disposable Items (Glassware, etc.): Wash contaminated glassware and other reusable

equipment thoroughly with an appropriate solvent and detergent.

Experimental Workflow for Safe Handling of Z-D-
Gln-OH
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Workflow for Safe Handling of Z-D-Gln-OH
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Caption: A workflow diagram illustrating the key steps for safely handling Z-D-Gln-OH.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Z-D-Gln-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554521#personal-protective-equipment-for-handling-
z-d-gln-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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Phone: (601) 213-4426
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